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Compound of Interest

Compound Name: CAD031

Cat. No.: B12383429 Get Quote

A Comparative Safety Profile: CAD031 and J147
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive and objective comparison of the preclinical safety profiles

of two promising neuroprotective compounds, CAD031 and its parent molecule, J147. The

information presented is collated from available preclinical data to assist researchers in

evaluating their therapeutic potential.

Executive Summary
Both CAD031 and J147 demonstrate favorable safety profiles in a range of preclinical in vitro

and in vivo studies. Neither compound has exhibited significant acute toxicity at high doses.

Genotoxicity and cardiotoxicity assessments have also yielded negative results. J147 has

undergone more extensive public safety testing, including a detailed cellular toxicity analysis.

CAD031, a derivative of J147, also shows a clean safety profile in key preliminary assays. This

guide will delve into the available quantitative data and the methodologies behind these safety

assessments.

Comparative Safety Data
The following tables summarize the available quantitative preclinical safety data for CAD031
and J147.
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Table 1: In Vitro Cytotoxicity

Compound Assay Type Cell Line Endpoint Result

J147

CeeTox™

Cellular Toxicity

Analysis

Rat Hepatoma

(H4IIE)

TC50 (Cell

Death)
293 µM[1]

CeeTox™

Cellular Toxicity

Analysis

Rat Hepatoma

(H4IIE)
Estimated CTox* 90 µM[1]

CAD031
Information not

publicly available
- - -

*Estimated sustained concentration expected to produce toxicity in a 14-day repeat-dose study.

[1]

Table 2: Genotoxicity

Compound Assay Type Test System
Metabolic
Activation

Result

J147 Ames Test
Salmonella

typhimurium
With and Without Negative

CAD031 Ames Test Not specified Not specified
No activity at 10

µM[2]

CAD031
Micronucleus

Assay
Not specified In vivo

No activity at 10

µM[2]

Table 3: Cardiotoxicity

Compound Assay Type Test System Result

J147 hERG Assay Not specified Negative

CAD031 hERG Assay Not specified No activity at 10 µM
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Table 4: In Vivo Acute Toxicity

Compound Animal Model
Route of
Administration

Maximum Non-
lethal Dose

J147 Not specified Oral 2 g/kg

CAD031 Not specified Not specified
No acute toxicity

observed

Table 5: Other Key Safety-Related Assays

Compound Assay Type Test System Result

CAD031
Cytochrome P450

Inhibition
Not specified

Did not block the

activities of five key

enzymes

Signaling Pathways and Experimental Workflows
To visualize the mechanisms of action and the process of safety evaluation, the following

diagrams are provided.
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J147 Mechanism of Action

J147 Mitochondrial
ATP Synthase

Inhibits
AMPK Activation Neuroprotection

CAD031 Mechanism of Action

CAD031

Fatty Acid
Metabolism

Modulates

Inflammation
Reduces

Synaptic Protein
ExpressionIncreases

Neuroprotection
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Preclinical Safety Assessment Workflow

New Drug Candidate

In Vitro
Toxicity Screening

Genotoxicity Assays
(e.g., Ames, Micronucleus)

Cardiotoxicity Assay
(e.g., hERG) CYP450 Inhibition

In Vivo
Toxicity Studies

Acute Toxicity Repeat-Dose Toxicity

Safety Profile
Established

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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